Cas no 2408975-57-3 (4-Acetyl-octahydropyrrolo[3,4-b]morpholine-6-carboxamide)

4-Acetyl-octahydropyrrolo[3,4-b]morpholine-6-carboxamide structure
2408975-57-3 structure
Product Name:4-Acetyl-octahydropyrrolo[3,4-b]morpholine-6-carboxamide
CAS No:2408975-57-3
MF:C9H15N3O3
MW:213.233701944351
CID:5808820
PubChem ID:146082156
Update Time:2023-11-20

4-Acetyl-octahydropyrrolo[3,4-b]morpholine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2408975-57-3
    • 4-acetyl-octahydropyrrolo[3,4-b]morpholine-6-carboxamide
    • EN300-7539340
    • 4-Acetyl-2,3,4a,5,7,7a-hexahydropyrrolo[3,4-b][1,4]oxazine-6-carboxamide
    • 4-Acetyl-octahydropyrrolo[3,4-b]morpholine-6-carboxamide
    • Inchi: 1S/C9H15N3O3/c1-6(13)12-2-3-15-8-5-11(9(10)14)4-7(8)12/h7-8H,2-5H2,1H3,(H2,10,14)
    • InChI Key: ZSJOIIFLXDEVBL-UHFFFAOYSA-N
    • SMILES: O1CCN(C(C)=O)C2CN(C(N)=O)CC12

Computed Properties

  • Exact Mass: 213.11134135g/mol
  • Monoisotopic Mass: 213.11134135g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 75.9Ų

4-Acetyl-octahydropyrrolo[3,4-b]morpholine-6-carboxamide Pricemore >>

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